2-(2-bromo-5-fluoro-phenyl)-N-methyl-acetamide

• Molecular Formula: C9H9BrFNO
• Molecular Weight: 246.08 g/mol
• IUPAC Name: 2-(2-bromo-5-fluorophenyl)-N-methylacetamide
• InChI: InChI=1S/C9H9BrFNO/c1-12-9(13)5-6-4-7(11)2-3-8(6)10/h2-4H,5H2,1H3,(H,12,13)
• InChI Key: YQLRTCNMMVXNSJ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=C(C=CC(=C1)F)Br

Description

2-(2-bromo-5-fluoro-phenyl)-N-methyl-acetamide is a useful research compound. Its molecular formula is C9H9BrFNO and its molecular weight is 246.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thionyl chloride (9.4 mL, 129 mmol) is added to a solution of (2-bromo-5-fluoro-phenyl)-acetic acid (20.0 g, 85.8 mmol) in dry toluene (400 mL). The mixture is heated at reflux for 4 hours and the solvent is removed in vacuo. The remanence is redissolved in dry toluene (400 mL) and cooled to 0° C. 40% methylamine (aq.) (17.7 mL, 515 mmol) is added dropwise at 0-5° C. The mixture is then stirred at ambient temperature for 16 hours, poured onto water (250 mL) and extracted with ethyl acetate (3×200 mL). The combined organic fractions are washed successively with saturated sodium bicarbonate solution (150 mL) and brine (150 mL), dried (MgSO4) and concentrated in vacuo. This gives 16.2 g (77%) of crystalline 2-(2-bromo-5-fluoro-phenyl)-N-methyl-acetamide.